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Compound of Interest

Compound Name: Fenticonazole Nitrate

Cat. No.: B194164

Determining Antifungal Potency: A Protocol for
Fenticonazole Nitrate MIC Testing

Application Note

Fenticonazole nitrate is a broad-spectrum imidazole antifungal agent used in the treatment of
various fungal infections, particularly those caused by Candida species. Determining the
Minimum Inhibitory Concentration (MIC) is a critical in vitro method for assessing the antifungal
activity of a compound. The MIC is defined as the lowest concentration of an antimicrobial
agent that prevents the visible growth of a microorganism after overnight incubation. This
document provides a detailed protocol for determining the MIC of fenticonazole nitrate
against yeast pathogens, primarily based on the widely recognized broth microdilution methods
established by the Clinical and Laboratory Standards Institute (CLSI) and the European
Committee on Antimicrobial Susceptibility Testing (EUCAST). This protocol is intended for
researchers, scientists, and drug development professionals engaged in antifungal
susceptibility testing.

Data Presentation

The following table summarizes typical MIC values for fenticonazole nitrate against common
fungal isolates, as determined by standardized broth microdilution methods. These values
serve as a reference for expected outcomes when performing the described protocol.
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Fungal Species MIC50 (ug/mL) i MIC Range (pg/mL)
u 1 H
g g (GM) MIC (ngmL) L <

Candida albicans 0.03-0.25 0.125 0.008 - 0.5
Candida glabrata 0.03-0.5 0.125 0.06 - 0.5
Candida parapsilosis Not Reported 0.016 0.008 - 0.125

Data compiled from studies utilizing CLSI and EUCAST methodologies.[1][2][3]

Experimental Protocol: Broth Microdilution Method

This protocol is adapted from the CLSI M27 and EUCAST reference methods for broth dilution
antifungal susceptibility testing of yeasts.[4][5][6]

1. Materials

» Fenticonazole nitrate powder

o Dimethyl sulfoxide (DMSO)

e RPMI-1640 medium with L-glutamine, without bicarbonate, buffered with MOPS
 Sterile distilled water

¢ Yeast isolates (e.g., Candida albicans, Candida glabrata)

e Quality control strains (e.g., Candida parapsilosis ATCC 22019, Candida krusei ATCC 6258)
[1]

o Sterile 96-well microtiter plates
 Sterile reservoirs and multichannel pipettes
e Spectrophotometer

¢ Incubator (35°C)
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Vortex mixer

Hemocytometer or spectrophotometer for inoculum standardization

. Preparation of Fenticonazole Nitrate Stock Solution

Prepare a 100-fold (100x) stock solution of fenticonazole nitrate in 100% DMSO.[1] For
example, to achieve a final highest concentration of 32 ug/mL in the assay, prepare a 3200
png/mL stock solution.

Weigh the required amount of fenticonazole nitrate powder and dissolve it in the
appropriate volume of DMSO. Ensure complete dissolution.

The typical final concentration range for testing fenticonazole is 0.0312 pg/mL to 32 pg/mL.

[1]
. Preparation of Fungal Inoculum

Subculture the yeast isolates on a suitable agar medium (e.g., Sabouraud Dextrose Agar)
and incubate at 35°C for 24-48 hours to ensure purity and viability.

Harvest several well-isolated colonies and suspend them in sterile saline (0.85% NaCl).

Adjust the turbidity of the suspension to match a 0.5 McFarland standard (approximately 1-5
x 1076 CFU/mL) using a spectrophotometer at a wavelength of 530 nm.

Dilute this adjusted suspension in RPMI-1640 medium to achieve the final required inoculum
concentration. For the CLSI method, this is typically a 1:1000 dilution followed by a 1:2
dilution in the plate, resulting in a final concentration of 0.5-2.5 x 103 CFU/mL.

. Broth Microdilution Procedure

Dispense 100 pL of RPMI-1640 medium into all wells of a 96-well microtiter plate.

Add an additional 100 pL of the appropriate 2x final concentration of fenticonazole nitrate
(prepared by diluting the stock solution in RPMI-1640) to the wells in the first column.
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o Perform a two-fold serial dilution by transferring 100 uL from the first column to the second,
mixing thoroughly, and repeating this process across the plate to the tenth column. Discard
100 pL from the tenth column.

e Column 11 will serve as the growth control (no drug), and column 12 will be the sterility
control (no inoculum).

e Add 100 pL of the standardized fungal inoculum to each well from column 1 to 11. The final
volume in each well will be 200 pL.

e Add 100 pL of sterile RPMI-1640 medium to column 12.

5. Incubation and MIC Determination

o Seal the plates or place them in a humidified chamber to prevent evaporation.
 Incubate the plates at 35°C for 24-48 hours.

o Determine the MIC by visual inspection. The MIC is the lowest concentration of
fenticonazole nitrate that causes a significant inhibition of growth (e.g., a 50% or greater
reduction in turbidity) compared to the growth control well. A reading mirror or a
spectrophotometric reader can aid in this determination.

Workflow and Pathway Diagrams

The following diagrams illustrate the experimental workflow for the MIC determination protocol.
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Caption: Experimental workflow for determining the MIC of fenticonazole nitrate.
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Caption: Logical relationship of components in antifungal susceptibility testing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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inhibitory-concentration-mic-of-fenticonazole-nitrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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